N-[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]piperidin-4-yl]-2-methylbenzamide

• IUPAC Name: N-[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]piperidin-4-yl]-2-methylbenzamide
• InChI: InChI=1S/C22H25N3O4/c1-15-4-2-3-5-18(15)22(27)24-16-8-10-25(11-9-16)13-21(26)23-17-6-7-19-20(12-17)29-14-28-19/h2-7,12,16H,8-11,13-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: ZDUBXYWJPWXEQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2CCN(CC2)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

The compound contains a benzodioxol group, which is a common motif in many pharmaceuticals and natural products. It also contains a piperidine ring, which is a common feature in many drugs due to its ability to mimic the basic nitrogen of many biomolecules.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. The benzodioxol group is a methylenedioxybenzene, which is a common structural motif in many natural products and drugs. The piperidine ring is a six-membered ring with one nitrogen atom, which is a common feature in many drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of the benzodioxol group and the piperidine ring in this compound might influence its properties.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. Without more information, it’s difficult to predict the mechanism of action for this compound.

Future Directions

The future directions for this compound would depend on its intended use and effectiveness. Further studies could focus on optimizing its structure to improve its effectiveness or reduce side effects.